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Compound of Interest

Compound Name: Stigmastane-3,5,6-triol

Cat. No.: B1264606

Get Quote

Executive Summary
Stigmastane-3,5,6-triol (also known as Sitostanetriol) is a specific oxysterol derived from the

oxidation of β-sitosterol, a ubiquitous plant sterol. While often overshadowed by its parent

compound, this tri-hydroxylated steroid exhibits a distinct biological profile characterized by

potent cytotoxicity against specific cancer cell lines and anti-inflammatory activity.

This guide provides a technical deep-dive into the compound's properties, distinguishing it from

its mammalian counterpart (cholestane-3,5,6-triol), and detailing its therapeutic potential. It

serves as a roadmap for integrating Stigmastane-3,5,6-triol into drug discovery pipelines,

particularly for oncology and anti-inflammatory therapeutics.

Chemical Profile & Structural Integrity
Compound Identity:

IUPAC Name: Stigmastane-3β,5α,6β-triol[1][2][3]

Synonyms: Sitostanetriol, (24R)-24-Ethylcholestane-3β,5α,6β-triol[4]
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Molecular Formula: C₂₉H₅₂O₃[4]

Molecular Weight: 448.73 g/mol

Solubility: Soluble in chloroform, dichloromethane, DMSO; poorly soluble in water.

Critical Distinction (Expert Insight):

Warning: Do not confuse Stigmastane-3,5,6-triol with Cholestane-3,5,6-triol.

Cholestane-3,5,6-triol (C27): A mammalian oxysterol and specific biomarker for Niemann-

Pick type C disease.

Stigmastane-3,5,6-triol (C29): A plant-derived metabolite (phytosterol oxide) with distinct

ethyl substitution at C-24.[4] This structural difference alters its lipophilicity and binding

affinity to cellular targets compared to the mammalian analog.

Natural Sources
The compound is typically isolated as a secondary metabolite or oxidation product from sterol-

rich fractions of:

Casearia membranacea (Stem bark)[1]

Breynia fruticosa

Actinidia species (Kiwi fruit roots/peel)[5]

Musa paradisiaca (Banana - as an oxidation product of abundant sitosterol)

Pharmacological Spectrum[7][8][9]
Cytotoxicity & Anticancer Activity
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Stigmastane-3,5,6-triol has demonstrated specific cytotoxicity against murine and human

cancer cell lines. Unlike non-oxidized phytosterols which often act via membrane modulation,

the triol moiety facilitates intracellular signaling disruption.

Key Findings:

Leukemia (P-388): Demonstrated significant cytotoxicity in vitro.

Colon Cancer (HT-29): Showed inhibitory effects on cell proliferation.

Mechanism: As a phytosterol oxide (POP), it triggers apoptosis via the mitochondrial

pathway. The hydroxyl groups at positions 3, 5, and 6 create a polarity profile that allows the

molecule to disrupt the mitochondrial membrane potential (

), leading to Cytochrome C release.

Anti-Inflammatory Activity
The compound exhibits efficacy in suppressing acute inflammation, specifically in TPA (12-O-

tetradecanoylphorbol-13-acetate) induced models.

Target: Inhibition of NF-κB nuclear translocation and suppression of pro-inflammatory

cytokines (TNF-α, IL-6).

Potency: Comparable to standard corticosteroids in specific edema models, likely due to its

structural similarity to glucocorticoids but with a distinct side-chain modulation.

Mechanistic Insights (Pathway Visualization)
The following diagram illustrates the proposed signaling pathway where Stigmastane-3,5,6-
triol (Sitostanetriol) induces apoptosis in cancer cells while simultaneously inhibiting

inflammatory signaling.
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Figure 1: Dual-action mechanism showing mitochondrial apoptosis induction (left) and NF-κB

inhibition (right).

Experimental Protocols
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Protocol A: Isolation from Plant Matrix (Casearia or
Musa spp.)
Objective: Isolate high-purity Stigmastane-3,5,6-triol from crude ethanolic extracts.

Extraction: Macerate dried plant material (stem/root) in 95% Ethanol (EtOH) for 72h. Filter

and concentrate in vacuo.

Partitioning: Suspend residue in water and partition sequentially with:

n-Hexane (removes non-polar lipids/waxes)

Chloroform (CHCl₃) (Target fraction)

Ethyl Acetate (EtOAc)[1][6][7]

Fractionation (The Critical Step):

Subject the CHCl₃ fraction to Silica Gel Column Chromatography.

Elution Gradient: Start with CHCl₃:MeOH (100:0) and gradually increase polarity to

(90:10).

Detection: Monitor fractions via TLC. Stigmastane-3,5,6-triol typically elutes in mid-

polarity fractions. Spray with 10% H₂SO₄ and heat; look for characteristic violet/brown

steroidal spots.

Purification: Re-crystallize active fractions using MeOH/Acetone to yield white needle-

shaped crystals.

Protocol B: In Vitro Cytotoxicity Assay (P-388/HT-29)
Objective: Determine IC50 values.

Cell Seeding: Seed P-388 (leukemia) or HT-29 (colon) cells at

cells/well in 96-well plates.

Treatment:
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Dissolve Stigmastane-3,5,6-triol in DMSO (Stock: 10 mM).[1]

Prepare serial dilutions (0.1, 1, 10, 50, 100 µM) in culture medium.

Control: Vehicle control (DMSO < 0.1%).

Incubation: Incubate for 48-72 hours at 37°C, 5% CO₂.

Readout: Add MTT reagent (5 mg/mL). Incubate 4h. Dissolve formazan in DMSO. Measure

Absorbance at 570 nm.

Calculation:

. Plot dose-response curve to derive IC50.

Summary of Bioactivity Data
Activity Type Target / Cell Line Outcome / Potency Reference Source

Cytotoxicity
P-388 (Murine

Leukemia)

Active (IC50 < 20

µg/mL)
Casearia Study [1]

Cytotoxicity HT-29 (Human Colon) Inhibits Proliferation Casearia Study [1]

Anti-Inflammatory TPA-Induced Edema
Significant inhibition of

swelling
Breynia Study [2]

Antiviral
General Viral

Replication

Potential precursor for

antiviral synthesis

ChemFaces/TargetMo

l [3]

Challenges & Future Directions
Bioavailability: Like most phytosterols, the triol has poor aqueous solubility. Formulation into

liposomes or nano-emulsions is recommended for in vivo efficacy studies.

Synthesis vs. Isolation: Isolation yields are generally low (< 0.01%). Semi-synthesis via

oxidation of commercially available β-sitosterol (using KMnO₄ or OsO₄) is a more viable

route for scaling up for clinical trials.
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Stereochemistry: Strict control of the 3β, 5α, 6β stereochemistry is vital. The 5β-isomer

(coprostane series) may exhibit different or null activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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